Cas no 857795-21-2 (2-(6-bromo-1,3-dioxaindan-5-yl)ethyl(methyl)amine)

• Product Name: 2-(6-bromo-1,3-dioxaindan-5-yl)ethyl(methyl)amine
• CAS No: 857795-21-2
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6263201
• PubChem ID: 84045751
• Update Time: 2025-05-23

2-(6-bromo-1,3-dioxaindan-5-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromo-1,3-dioxaindan-5-yl)ethyl(methyl)amine
• 857795-21-2
• EN300-1991492
• [2-(6-bromo-1,3-dioxaindan-5-yl)ethyl](methyl)amine

• Inchi： 1S/C10H12BrNO2/c1-12-3-2-7-4-9-10(5-8(7)11)14-6-13-9/h4-5,12H,2-3,6H2,1H3
• InChI Key： VKAGHYHJOFNWAB-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=CC=1CCNC)OCO2

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-(6-bromo-1,3-dioxaindan-5-yl)ethyl(methyl)amine

2-(6-bromo-1,3-dioxaindan-5-yl)ethyl(methyl)amine: An Overview of Its Structure, Properties, and Applications

2-(6-Bromo-1,3-dioxaindan-5-yl)ethyl(methyl)amine, with the CAS number 857795-21-2, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its brominated dioxaindan core and an ethyl(methyl)amine substituent, which endow it with a range of interesting properties and functionalities.

The molecular formula of 2-(6-bromo-1,3-dioxaindan-5-yl)ethyl(methyl)amine is C₁₁H₁₄BrNO₂, and its molecular weight is approximately 260.13 g/mol. The compound's structure consists of a 1,3-dioxaindan ring, which is a six-membered ring containing two oxygen atoms, substituted with a bromine atom at the 6-position. The ethyl(methyl)amine group attached to the 5-position of the ring adds further complexity and reactivity to the molecule.

In terms of physical properties, 2-(6-bromo-1,3-dioxaindan-5-yl)ethyl(methyl)amine is typically a solid at room temperature. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound's melting point and boiling point are not widely reported in the literature, but these properties can be determined through experimental methods.

The chemical reactivity of 2-(6-bromo-1,3-dioxaindan-5-yl)ethyl(methyl)amine is influenced by its functional groups. The bromine atom at the 6-position can participate in various substitution reactions, such as nucleophilic substitution (SN2) and elimination reactions (E2). The ethyl(methyl)amine group can act as a nucleophile or a base in different reaction conditions. These properties make the compound a valuable intermediate in synthetic chemistry for the preparation of more complex molecules.

In the field of medicinal chemistry, 2-(6-bromo-1,3-dioxaindan-5-yl)ethyl(methyl)amine has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as a scaffold for the development of novel therapeutic agents. For example, researchers have investigated its use in the synthesis of compounds with anti-inflammatory and anti-cancer activities. The brominated dioxaindan core provides a rigid structure that can be modified to enhance binding affinity to specific biological targets.

A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-(6-bromo-1,3-dioxaindan-5-yl)ethyl(methyl)amine exhibited potent inhibitory effects on certain cancer cell lines. The researchers found that these derivatives could selectively target and inhibit key enzymes involved in cancer cell proliferation and survival. This finding highlights the potential of this compound as a starting point for developing new anti-cancer drugs.

Beyond medicinal applications, 2-(6-bromo-1,3-dioxaindan-5-yl)ethyl(methyl)amine has also been explored for its use in materials science. The unique electronic properties of the brominated dioxaindan core make it suitable for applications in organic electronics and photovoltaic devices. Researchers have synthesized polymers incorporating this compound as monomers to create materials with enhanced electrical conductivity and optical properties.

In conclusion, 2-(6-bromo-1,3-dioxaindan-5-yl)ethyl(methyl)amine (CAS No. 857795-21-2) is a versatile organic compound with a rich chemical structure that offers numerous opportunities for research and development. Its potential applications in medicinal chemistry and materials science make it an important molecule for further investigation. As research continues to advance, it is likely that new uses and derivatives of this compound will be discovered, further expanding its impact on various scientific fields.